Cas no 22882-02-6 (2'-Deoxy-N-methyl-cytidine)

2'-Deoxy-N-methyl-cytidine is a modified nucleoside derivative in which the cytidine base is methylated at the exocyclic amino group and lacks a hydroxyl group at the 2' position of the ribose sugar. This structural modification enhances its stability against enzymatic degradation, making it valuable for oligonucleotide synthesis and nucleic acid research. The N-methylation further alters base-pairing properties, which can be leveraged in antisense or siRNA applications to modulate binding affinity and specificity. Its compatibility with standard phosphoramidite chemistry facilitates incorporation into synthetic DNA strands. This compound is particularly useful for studying epigenetic modifications and designing nucleoside analogs with tailored biochemical properties.
2'-Deoxy-N-methyl-cytidine structure
2'-Deoxy-N-methyl-cytidine structure
Product Name:2'-Deoxy-N-methyl-cytidine
CAS No:22882-02-6
MF:C10H15N3O4
MW:241.243802309036
CID:257587
Update Time:2025-05-28

2'-Deoxy-N-methyl-cytidine Chemical and Physical Properties

Names and Identifiers

    • Cytidine,2'-deoxy-N-methyl-
    • 1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-4-(methylamino)pyrimidin-2-one
    • 2'-deoxy-4-N-methylcytidine
    • 2'-Deoxy-N(3)-methylcytidine
    • 2'-deoxy-N4-methyl-cytidine
    • AC1MIWYA
    • m3dC
    • N(3)-Methyl-2'-deoxycytidine
    • N4-methyl-2'-deoxycytidine
    • N4-methyl-2'-deoxy-cytidine
    • N-methyl-2'-deoxycytidine
    • SureCN2118798
    • N-methyldeoxycytidine
    • Cytidine, 2'-deoxy-N-methyl-
    • 1-((2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-4-(methylamino)pyrimidin-2(1H)-one
    • 2'-Deoxy-N-methyl-cytidine
    • Inchi: 1S/C10H15N3O4/c1-11-8-2-3-13(10(16)12-8)9-4-6(15)7(5-14)17-9/h2-3,6-7,9,14-15H,4-5H2,1H3,(H,11,12,16)/t6-,7+,9+/m0/s1
    • InChI Key: DNYQNXJGNKQOQK-LKEWCRSYSA-N
    • SMILES: O1[C@H](C[C@@H]([C@H]1CO)O)N1C(N=C(C=C1)NC)=O

Computed Properties

  • Exact Mass: 241.10635
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 369
  • XLogP3: -1.4
  • Topological Polar Surface Area: 94.4

Experimental Properties

  • PSA: 94.39

2'-Deoxy-N-methyl-cytidine Pricemore >>

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